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Audience: Researchers, scientists, and drug development professionals.

Introduction

DNA topoisomerase 113 (TOP2B) is a critical nuclear enzyme that modulates the topological
state of DNA, playing a key role in processes such as transcription, replication, and
chromosome organization. By creating transient double-strand breaks, TOP2B allows for the
passage of another DNA duplex, thereby resolving DNA tangles and supercoils. Due to its
essential functions, TOP2B has emerged as a significant target for anticancer drug
development. XK469 is a selective inhibitor of topoisomerase II3, and this document provides a
detailed protocol for assessing its inhibitory activity using an in vitro decatenation assay.

Data Presentation

The inhibitory effect of XK469 on topoisomerase I3 can be quantified by determining its half-
maximal inhibitory concentration (IC50). The following table summarizes the cytotoxic IC50
values of XK469 in murine fibroblast cell lines with and without the presence of topoisomerase
lIB after a 3-day drug exposure.
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Cell Line Genotype XK469 IC50 (pM)
Wild-Type B+/+ 175[1]
TOP2B Knockout B-/- 581[1]

Additionally, XK469 has been shown to be a weak inhibitor of topoisomerase I, with an IC50 of
2 mM.[1]

Experimental Workflow

The following diagram illustrates the workflow for the topoisomerase II3 activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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